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Compound of Interest

Compound Name: 2-Methylbenzoate

Cat. No.: B1238997 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of 2-Methylbenzoate, intended for researchers, scientists, and drug development

professionals. This procedure ensures that the chemical is handled in a manner that prioritizes

laboratory safety and environmental protection, in accordance with regulations.

Immediate Safety Considerations
Before handling 2-Methylbenzoate for disposal, it is crucial to consult the Safety Data Sheet

(SDS) specific to the compound in your inventory. 2-Methylbenzoate is generally classified as

a combustible liquid that is harmful if swallowed and poses risks to aquatic life.[1][2][3] It may

also be a suspected reproductive toxin.[1][4] Always wear appropriate Personal Protective

Equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[1][2]

Ensure work is conducted in a well-ventilated area, such as a chemical fume hood, to avoid

inhalation of vapors.[3][5][6] Keep the chemical away from heat, sparks, and open flames.[1][7]

Step-by-Step Disposal Protocol
1. Waste Identification and Classification:

Determine if the waste is hazardous. As the generator of the waste, you are responsible for

determining if it meets the criteria for hazardous waste according to federal, state, and local

regulations.[3][8] The Resource Conservation and Recovery Act (RCRA) is the primary

federal law regulating hazardous waste in the United States.[9][10]
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Do not mix 2-Methylbenzoate waste with other chemical waste streams unless specifically

permitted by your institution's hazardous waste program.[1] Keeping waste streams separate

prevents unintended chemical reactions and facilitates proper disposal.

2. Packaging and Labeling:

Use a designated and appropriate waste container. The container must be chemically

compatible with 2-Methylbenzoate and in good condition with a securely sealing lid.[11] If

possible, use the original container.[1]

Label the container clearly. The label should read "Hazardous Waste" and clearly identify the

contents as "2-Methylbenzoate Waste."[10] Include the approximate concentration and any

other components mixed with it.

Do not overfill the container. Leave adequate headspace (at least 10%) to allow for

expansion of vapors.

3. Storage of Chemical Waste:

Store the sealed waste container in a designated satellite accumulation area. This area

should be secure, well-ventilated, and away from ignition sources.[7]

Ensure proper segregation. Store the 2-Methylbenzoate waste away from incompatible

materials, such as strong oxidizing agents, acids, and bases.[5][12]

4. Arranging for Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for the hazardous waste.

All waste must be handled in accordance with local, state, and federal regulations.[13] Final

disposal must be conducted at a licensed and approved waste disposal facility.[1][3] Never

pour 2-Methylbenzoate down the drain or dispose of it in regular trash.[1][5][14]

5. Spill and Emergency Procedures:

In the event of a spill, evacuate the immediate area.
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Wearing appropriate PPE, contain the spill using an inert absorbent material like sand,

vermiculite, or a commercial chemical absorbent.[12][13]

Collect the contaminated absorbent material using non-sparking tools and place it in a

sealed, labeled container for disposal as hazardous waste.[12]

Ventilate the area and wash the spill site after the material has been removed.[12]

Quantitative Data for Methyl Benzoate
The following table summarizes key quantitative data for Methyl Benzoate (CAS No. 93-58-3),

a common form of a methylbenzoate ester. This data is critical for a comprehensive risk

assessment.

Property Value Reference(s)

Chemical Formula C₈H₈O₂ [1]

Molecular Weight 136.15 g/mol [1]

Appearance Liquid [7]

Boiling Point 199 °C (390.2 °F) [7]

Melting Point -12.3 °C (9.9 °F) [7]

Specific Gravity 1.094 (Water = 1) [7]

Vapor Density 4.7 (Air = 1) [7]

Acute Oral Toxicity (LD50) 1177 mg/kg (Rat) [7]

Hazard Statements H227, H302, H361, H402 [1]

Experimental Protocols
This document provides operational guidance rather than detailing specific experimental

protocols that produce 2-Methylbenzoate as a waste product. The disposal procedures

outlined above are universally applicable following any experiment that utilizes or generates

this compound. Researchers must integrate this disposal plan directly into their experimental

workflow to ensure safety and compliance.
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Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 2-Methylbenzoate
waste in a laboratory setting.

Assess Waste Stream
(Unused Product, Contaminated Material)

Consult SDS and Local Regulations

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Waste Container
(Chemically Compatible, Secure Lid)

Label Container
('Hazardous Waste', Chemical Name)

Transfer Waste to Container
(Use Funnel, Avoid Spills)

Store in Designated Area
(Ventilated, Segregated, Secure)

Schedule Professional Disposal
(Contact EHS Office)
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Caption: Workflow for the safe disposal of 2-Methylbenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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